Cas no 100954-03-8 (2-Propynoic acid, 3-phenyl-, phenyl ester)

• Product Name: 2-Propynoic acid, 3-phenyl-, phenyl ester
• CAS No: 100954-03-8
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 1127594
• PubChem ID: 13929944
• Update Time: 2025-04-20

2-Propynoic acid, 3-phenyl-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-phenyl-, phenyl ester
• phenyl 3-phenylprop-2-ynoate
• SCHEMBL15279130
• DTXSID70552743
• 100954-03-8

• Inchi： 1S/C15H10O2/c16-15(17-14-9-5-2-6-10-14)12-11-13-7-3-1-4-8-13/h1-10H
• InChI Key： OZHURMZGJMUOGP-UHFFFAOYSA-N
• SMILES： O(C(C#CC1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.0681
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3